Cas no 89756-75-2 (1,3-Cyclohexanedione, 5-(2,4-dichlorophenyl)-4-methyl-)

• Product Name: 1,3-Cyclohexanedione, 5-(2,4-dichlorophenyl)-4-methyl-
• CAS No: 89756-75-2
• MF: C₁₃H₁₂Cl₂O₂
• MW: 271.139182090759
• CID: 590142
• PubChem ID: 10107208
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-(2,4-dichlorophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(2,4-dichlorophenyl)-4-methyl-
• 5-(2,4-dichlorophenyl)-4-methylcyclohexane-1,3-dione
• 89756-75-2
• DTXSID30435760

• Inchi： 1S/C13H12Cl2O2/c1-7-11(5-9(16)6-13(7)17)10-3-2-8(14)4-12(10)15/h2-4,7,11H,5-6H2,1H3
• InChI Key： XQCOAOIYBYPUSD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1CC(CC(C1C)=O)=O)Cl

Computed Properties

• Exact Mass: 270.0214350g/mol
• Monoisotopic Mass: 270.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1Ų